Cas no 842130-49-8 (4-Thiazolecarboxylic acid, 2-(azidomethyl)-, ethyl ester)

• Product Name: 4-Thiazolecarboxylic acid, 2-(azidomethyl)-, ethyl ester
• CAS No: 842130-49-8
• MF: C₇H₈N₄O₂S
• MW: 212.229019165039
• CID: 4211131
• PubChem ID: 71052839
• Update Time: 2025-04-24

4-Thiazolecarboxylic acid, 2-(azidomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(azidomethyl)-, ethyl ester
• DTXSID601200053
• SCHEMBL14037363
• 842130-49-8

• Inchi： 1S/C7H8N4O2S/c1-2-13-7(12)5-4-14-6(10-5)3-9-11-8/h4H,2-3H2,1H3
• InChI Key： LFOUMPNNQZRIBC-UHFFFAOYSA-N
• SMILES： C(C1=CSC(CN=[N+]=[N-])=N1)(=O)OCC

Computed Properties

• Exact Mass: 212.03679668Da
• Monoisotopic Mass: 212.03679668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.8Ų